
physical and chemical properties of 1,1,3,3-
tetramethoxypropane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,1,3,3-Tetramethoxypropane

Cat. No.: B013500 Get Quote

An In-depth Technical Guide to 1,1,3,3-Tetramethoxypropane

Abstract
1,1,3,3-Tetramethoxypropane (TMP), also known as malonaldehyde bis(dimethyl acetal), is a

versatile organic compound with the chemical formula C₇H₁₆O₄.[1][2][3] It serves as a stable,

protected precursor to malondialdehyde (MDA), a highly reactive dicarbonyl compound that is a

key biomarker for lipid peroxidation and oxidative stress.[4][5] Due to its ability to generate

MDA quantitatively under acidic conditions, TMP is an indispensable reagent in biochemical

research, particularly as an analytical standard in the Thiobarbituric Acid Reactive Substances

(TBARS) assay.[6][7][8] This guide provides a comprehensive overview of the physical and

chemical properties, synthesis, and critical applications of 1,1,3,3-tetramethoxypropane for

researchers, scientists, and professionals in drug development.

Physical and Chemical Properties
At room temperature, 1,1,3,3-tetramethoxypropane is a colorless to pale yellow or yellow-

brown liquid characterized by a mild, ether-like odor.[1][9] It is sensitive to moisture and should

be stored under an inert atmosphere.[9][10][11] While soluble in many common organic

solvents such as ethanol, ether, and acetone, it has limited solubility in water.[1]

Table 1: Physical and Chemical Properties of 1,1,3,3-
Tetramethoxypropane
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Property Value Source(s)

IUPAC Name 1,1,3,3-Tetramethoxypropane [4][12]

Synonyms
Malonaldehyde bis(dimethyl

acetal), TMOP
[2][4][12]

CAS Number 102-52-3 [1][2][4]

Molecular Formula C₇H₁₆O₄ [1][2][3][4]

Molecular Weight 164.20 g/mol [2][3][4][12]

Appearance
Colorless to light yellow clear

liquid
[1][11]

Boiling Point 183 °C (lit.) [2][4][7][11]

70-75 °C / 15 mmHg (lit.) [7][9]

Density 0.997 g/mL at 25 °C (lit.) [2][7][9]

Refractive Index n20/D 1.407 (lit.) [2][7][11]

Flash Point 54 °C / 130 °F [2][11]

pH 7 (in H₂O, 20°C) [2][9]

Solubility
Soluble in organic solvents;

immiscible in water
[1][9]

Chemical Reactivity and Core Applications
The principal chemical utility of 1,1,3,3-tetramethoxypropane stems from its function as a

stable precursor to malondialdehyde (MDA). As an acetal, it is relatively stable under neutral or

basic conditions but readily undergoes hydrolysis in an acidic environment to yield MDA and

four molecules of methanol.[1][5][7]

This controlled release of MDA is fundamental to its primary application:

Standard for Oxidative Stress Assays: TMP is the most common standard used to calibrate

the Thiobarbituric Acid Reactive Substances (TBARS) assay.[6][13] This widely used method
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quantifies lipid peroxidation in biological samples by measuring the reaction between MDA

and TBA, which forms a pink-colored adduct with a maximum absorbance at 532 nm.[8][13]

[14] Researchers use TMP to create a standard curve for the accurate quantification of MDA

levels in tissues and cell cultures.[15]

Organic Synthesis: TMP serves as a C3 building block in various organic syntheses. It is a

key intermediate for synthesizing heterocyclic compounds like pyrimidines and pyrazoles,

which are core structures in many pharmaceutical and agrochemical agents.[16][17]

Experimental Protocols
Synthesis of 1,1,3,3-Tetramethoxypropane
Several methods exist for the synthesis of TMP. A common laboratory-scale procedure involves

the reaction of an orthoformate with a vinyl ether, catalyzed by a Lewis acid.[16][18]

Protocol: Synthesis from Trimethyl Orthoformate and Isopropyl Vinyl Ether[19]

Apparatus Setup: A 300 ml four-necked flask is equipped with a mechanical stirrer, a

thermometer, and an addition funnel.

Initial Charge: The flask is charged with 106.1 g (1.0 mol) of trimethyl orthoformate.

Catalyst Addition: While stirring, 0.3 g (0.002 mol) of anhydrous iron (III) chloride is added to

the flask.

Reaction: The mixture is cooled to and maintained at -15°C.

Substrate Addition: 81.8 g (0.95 mol) of isopropyl vinyl ether is added dropwise from the

addition funnel over a period of 5 hours.

Aging: The reaction mixture is aged for an additional 2 hours at -15°C.

Work-up and Purification: The reaction is quenched, and the product is isolated and purified

using standard techniques such as distillation under reduced pressure to yield 1,1,3,3-
tetramethoxypropane.
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Logical Workflow for TMP Synthesis

Reactants & Catalyst

Reaction Process

Output
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Isopropyl Vinyl Ether

Add Vinyl Ether Dropwise over 5 hours

Anhydrous Iron (III) Chloride (Catalyst)

Cool to -15°C

Age Mixture for 2 hours

Reaction Mixture containing 1,1,3,3-Tetramethoxypropane

Purification (e.g., Distillation)

Pure 1,1,3,3-Tetramethoxypropane
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Caption: Logical workflow for the synthesis of 1,1,3,3-tetramethoxypropane.
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Preparation of Malondialdehyde (MDA) Standard for
TBARS Assay
This protocol details the acid hydrolysis of TMP to generate an MDA stock solution, which is

then used to prepare a standard curve for the TBARS assay.[13][14]

Reagent Preparation:

0.1 M HCl: Prepare by diluting concentrated HCl in deionized water.

1,1,3,3-Tetramethoxypropane (TMP): Use a high-purity grade reagent.

Hydrolysis to MDA Stock Solution (e.g., 10 mM):

Add 17.5 µL of TMP to 10 mL of 0.1 M HCl in a glass vial.

Vortex thoroughly to ensure mixing.

Incubate at room temperature for 10 minutes to allow for complete hydrolysis.[13] This

stock solution should be prepared fresh before each assay.

Preparation of Working Standards:

Perform serial dilutions of the MDA stock solution using deionized water or the appropriate

assay buffer to create a range of concentrations (e.g., 0, 5, 10, 20, 40, 80 µM).[13]

These working standards will be run alongside the biological samples in the TBARS assay.
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Workflow for TBARS Assay using TMP

Step 1: MDA Standard Generation

Step 2: Chromophore Formation
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Caption: Experimental workflow of the TBARS assay using TMP as a standard.
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Safety and Handling
1,1,3,3-Tetramethoxypropane is a flammable liquid and vapor (GHS Category 3).[10][11] It

should be kept away from heat, sparks, open flames, and other ignition sources.[10] Use in a

well-ventilated area and wear appropriate personal protective equipment (PPE), including

safety glasses, gloves, and a lab coat. It is moisture-sensitive and should be stored in a tightly

sealed container under an inert atmosphere in a cool, dry place.[11] In case of fire, use dry

chemical, carbon dioxide, or alcohol-resistant foam; do not use a water jet.[10]

Conclusion
1,1,3,3-Tetramethoxypropane is a crucial chemical reagent with significant utility in both

synthetic chemistry and biomedical research. Its role as a stable and reliable precursor for

malondialdehyde makes it an essential standard for the quantification of lipid peroxidation, a

key process in the pathophysiology of numerous diseases. A thorough understanding of its

properties, handling requirements, and experimental applications is vital for researchers

leveraging this compound to advance studies in drug development and oxidative stress biology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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